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Compound of Interest

Compound Name: Methylhydrazine hydrochloride

Cat. No.: B1615554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylhydrazine hydrochloride (CH₃NH₂NH₂·HCl), the salt of the volatile and reactive

compound methylhydrazine, presents a more stable alternative for handling and storage. A

thorough understanding of its physical properties is crucial for its application in chemical

synthesis, as a component in rocket propellants, and for its potential consideration in

pharmaceutical development. This guide provides a comprehensive overview of the core

physical characteristics of methylhydrazine hydrochloride, including detailed experimental

protocols and visual representations of relevant chemical processes.

Core Physical Properties
Methylhydrazine hydrochloride is a white to off-white crystalline solid.[1] It is known to be

hygroscopic, meaning it readily absorbs moisture from the air.[1]

Data Presentation
The following tables summarize the available quantitative data for both methylhydrazine and its

hydrochloride salt for comparative purposes.

Table 1: General and Physical Properties
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Property Methylhydrazine
Methylhydrazine
Hydrochloride

Source(s)

Molecular Formula CH₆N₂ CH₇ClN₂ [2][3]

Molecular Weight 46.07 g/mol 82.53 g/mol [2][3]

Appearance
Colorless, fuming

liquid

White to off-white

crystalline solid
[1][4]

Odor Ammonia-like Not specified [4]

Melting Point -52.4 °C
Data not readily

available
[4]

Boiling Point 87.5 °C at 760 mmHg
Data not readily

available
[4]

Density 0.874 g/mL at 25 °C Not specified [5]

Vapor Pressure 49.6 mmHg at 25 °C Not specified [6]

Table 2: Solubility and Acidity

Property Methylhydrazine
Methylhydrazine
Hydrochloride

Source(s)

Solubility in Water Miscible Soluble [1][4]

Solubility in Ethanol Soluble Soluble [1][7]

Solubility in Ether Soluble Not specified [7]

pKa 7.87 Not specified [8]

Experimental Protocols
Detailed experimental procedures are essential for the accurate determination of physical

properties. The following are standard methodologies adaptable for the characterization of

methylhydrazine hydrochloride.
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Synthesis of Methylhydrazine Hydrochloride
This protocol describes a common laboratory-scale synthesis.

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

hydrazine hydrate in a suitable solvent such as ethanol.

Cool the flask in an ice bath to 0-5 °C.

Slowly add concentrated hydrochloric acid dropwise to the stirred solution to form hydrazine

hydrochloride.

Introduce a methylating agent, such as methyl chloride, into the reaction mixture.

Allow the reaction to proceed at a controlled temperature. The reaction progress can be

monitored by techniques like Thin Layer Chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure.

The resulting crude methylhydrazine hydrochloride is then purified by recrystallization

from a suitable solvent system (e.g., ethanol/ether) to yield the final crystalline product.

Determination of Melting Point
The melting point of a hygroscopic solid like methylhydrazine hydrochloride requires careful

sample preparation.

Procedure:

Finely powder a small, dry sample of methylhydrazine hydrochloride.

Quickly pack the powdered sample into a capillary tube to a height of 2-3 mm.

If the sample is particularly hygroscopic, the open end of the capillary tube should be flame-

sealed.

Place the capillary tube in a melting point apparatus.
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Heat the sample rapidly to a temperature about 15-20 °C below the expected melting point.

Then, reduce the heating rate to 1-2 °C per minute.

Record the temperature at which the first liquid appears and the temperature at which the

entire sample becomes a clear liquid. This range is the melting point.

Determination of Solubility
The shake-flask method is a standard procedure for determining the equilibrium solubility of a

compound.

Procedure:

Add an excess amount of solid methylhydrazine hydrochloride to a known volume of the

desired solvent (e.g., water, ethanol) in a sealed flask.

Agitate the flask at a constant temperature (e.g., 25 °C) using a shaker bath for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant and filter it to remove any suspended solid

particles.

Analyze the concentration of methylhydrazine hydrochloride in the filtrate using a suitable

analytical method, such as titration or a spectroscopic technique (e.g., UV-Vis spectroscopy

after derivatization).

The determined concentration represents the solubility of the compound in that solvent at the

specified temperature.

Visualizations
Synthesis of Methylhydrazine Hydrochloride
The following diagram illustrates a typical workflow for the synthesis of methylhydrazine
hydrochloride.
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Synthesis Workflow for Methylhydrazine Hydrochloride

Thermal Decomposition Pathway of Methylhydrazine
The thermal decomposition of methylhydrazine involves the cleavage of N-N and C-N bonds,

leading to the formation of various smaller molecules and radical species.[1][6][9] This process

is complex and can proceed through multiple pathways.
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Simplified Thermal Decomposition Pathway of Methylhydrazine

Conclusion
This technical guide provides a consolidated resource on the physical properties of

methylhydrazine hydrochloride. While a comprehensive set of quantitative data for the

hydrochloride salt is not fully available in the public domain, this document outlines the known

properties and provides standardized methodologies for their experimental determination. The

provided visualizations offer a clear understanding of the synthesis and a potential

decomposition pathway, which are critical for the safe and effective use of this compound in

research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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